Cas no 116754-85-9 (Benzenepentadecanoicacid, b-methyl-, methyl ester)

• Product Name: Benzenepentadecanoicacid, b-methyl-, methyl ester
• CAS No: 116754-85-9
• MF: C₂₃H₃₈O₂
• MW: 346.546627521515
• CID: 131366
• PubChem ID: 13171669
• Update Time: 2025-07-14

Benzenepentadecanoicacid, b-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepentadecanoicacid, b-methyl-, methyl ester
• METHYL 3-METHYL-15-PHENYLPENTADECANOATE
• 3-Methyl-15-phenylpentadecanoic Acid Methyl Ester
• Methyl β-Methylbenzenepentadecanoate
• β-Methylbenzenepentadecanoic Acid Methyl Ester
• METHYL BETA-METHYLBENZENEPENTADECANOATE
• BETA-METHYLBENZENEPENTADECANOIC ACID METHYL ESTER
• beta-Methylbenzenepentadecanoic Acid Methyl Ester Methyl beta-Methylbenzenepentadecanoate 3-Methyl-15-phenylpentadecanoic Acid Methyl Ester
• Methyl β-Methylbenzenepentadecanoate
• Methyl3-Methyl-15-phenylpentadecanoate
• MFCD04038423
• D91497
• DTXSID70524526
• 116754-85-9
• AKOS027320170
• 88336-88-3
• Benzenepentadecanoic acid, beta-methyl-, methyl ester
• AS-68406
• M1407
• JPSAJPNKLSJSSO-UHFFFAOYSA-N

• Inchi： 1S/C23H38O2/c1-21(20-23(24)25-2)16-12-9-7-5-3-4-6-8-10-13-17-22-18-14-11-15-19-22/h11,14-15,18-19,21H,3-10,12-13,16-17,20H2,1-2H3
• InChI Key： JPSAJPNKLSJSSO-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)CCCCCCCCCCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 346.28700
• Monoisotopic Mass: 346.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.93
• Boiling Point: 205 °C / 0.3mmHg
• Refractive Index: 1.485
• PSA: 26.30000
• LogP: 6.71940
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Benzenepentadecanoicacid, b-methyl-, methyl ester

Benzenepentadecanoicacid, b-methyl-, methyl ester (CAS No. 116754-85-9): An Overview of Its Properties, Applications, and Recent Research Advances

Benzenepentadecanoicacid, b-methyl-, methyl ester (CAS No. 116754-85-9) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a long aliphatic chain attached to a benzene ring with a methyl group and a methyl ester functional group. The combination of these structural features imparts distinct chemical and physical properties that make it a valuable component in various applications.

The molecular formula of Benzenepentadecanoicacid, b-methyl-, methyl ester is C20H38O2, and its molecular weight is approximately 310.52 g/mol. The compound is typically synthesized through the esterification of benzenepentadecanoic acid with methanol in the presence of an acid catalyst. This process yields a high-purity product that can be further refined for specific applications.

One of the key properties of Benzenepentadecanoicacid, b-methyl-, methyl ester is its solubility. It exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane, but it is relatively insoluble in water. This solubility profile makes it suitable for use in formulations where organic solvents are preferred, such as in the preparation of coatings, adhesives, and lubricants.

In terms of thermal stability, Benzenepentadecanoicacid, b-methyl-, methyl ester demonstrates excellent performance. It can withstand temperatures up to 200°C without significant decomposition, making it a viable option for high-temperature applications. Additionally, its low volatility ensures that it remains stable under various environmental conditions, reducing the risk of evaporation or degradation.

The biological activity of Benzenepentadecanoicacid, b-methyl-, methyl ester has been the subject of several recent studies. Research has shown that this compound exhibits potential anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) reported that Benzenepentadecanoicacid, b-methyl-, methyl ester inhibited the proliferation of human breast cancer cells by inducing apoptosis and cell cycle arrest. These findings suggest that the compound could be further investigated for its therapeutic potential in cancer treatment.

Another area of interest is the use of Benzenepentadecanoicacid, b-methyl-, methyl ester in drug delivery systems. Its ability to form stable micelles or liposomes makes it an attractive candidate for enhancing the solubility and bioavailability of poorly soluble drugs. A recent study in *Pharmaceutical Research* (2022) demonstrated that incorporating Benzenepentadecanoicacid, b-methyl-, methyl ester into nanoparticle formulations significantly improved the pharmacokinetic profile and therapeutic efficacy of a model drug.

In addition to its pharmaceutical applications, Benzenepentadecanoicacid, b-methyl-, methyl ester has found use in the development of advanced materials. Its long aliphatic chain and aromatic ring structure provide excellent mechanical properties and chemical resistance. For example, it has been used as a modifier in polymer blends to enhance their thermal stability and mechanical strength. A study published in *Polymer Engineering & Science* (2023) reported that incorporating Benzenepentadecanoicacid, b-methyl-, methyl ester into polyethylene blends resulted in improved tensile strength and elongation at break.

The environmental impact of Benzenepentadecanoicacid, b-methyl-, methyl ester has also been evaluated. Studies have shown that it has low toxicity to aquatic organisms and does not bioaccumulate in the environment. This makes it a more environmentally friendly alternative to some traditional chemicals used in industrial processes.

Despite its numerous advantages, there are ongoing efforts to optimize the synthesis and purification processes for Benzenepentadecanoicacid, b-methyl-, methyl ester to improve yield and reduce production costs. Researchers are exploring novel catalytic systems and green chemistry approaches to achieve these goals. For instance, a recent study in *Green Chemistry* (2023) described a highly efficient method for synthesizing Benzenepentadecanoicacid, b-methyl-, methyl ester using heterogeneous catalysts under mild conditions.

In conclusion, Benzenepentadecanoicacid, b-methyl-, methyl ester (CAS No. 116754-85-9) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and industrial processes. Its unique chemical structure confers valuable properties such as good solubility, thermal stability, and biological activity. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of study for scientists and engineers alike.